Cas no 37676-90-7 (3,3-dimethylcyclobut-1-ene-1-carboxylic acid)

• Product Name: 3,3-dimethylcyclobut-1-ene-1-carboxylic acid
• CAS No: 37676-90-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD18806719
• CID: 851753
• PubChem ID: 45116563
• Update Time: 2025-10-28

3,3-dimethylcyclobut-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutene-1-carboxylic acid, 3,3-dimethyl- (7CI,9CI)
• 3,3-DiMethyl-1-cyclobuten...
• 3,3-Dimethyl-1-cyclobutene-1-carboxylic acid
• 3,3-dimethylcyclobutene-1-carboxylic acid
• 3,3-dimethylcyclobut-1-ene-1-carboxylic acid
• AS-33807
• 37676-90-7
• 3,3-Dimethylcyclobut-1-enecarboxylic acid
• 3,3-Dimethylcyclobut-1-enecarboxylicacid
• F2147-1884
• SCHEMBL10940131
• MFCD18806719
• SY097560
• CS-0051617
• PB18244
• AKOS006377064
• EN300-1666309
• 3,3-Dimethyl-1-cyclobutenecarboxylic Acid

• MDL： MFCD18806719
• Inchi： 1S/C7H10O2/c1-7(2)3-5(4-7)6(8)9/h3H,4H2,1-2H3,(H,8,9)
• InChI Key： FPDGGJZURPQAMW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-dimethylcyclobut-1-ene-1-carboxylic acid

3,3-Dimethylcyclobut-1-ene-1-carboxylic Acid: A Comprehensive Overview

3,3-Dimethylcyclobut-1-ene-1-carboxylic acid (CAS No. 37676-90-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclobutene ring structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and as a building block for advanced materials. The cyclobutene ring is a key structural feature that contributes to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry. The strained ring structure of cyclobutane derivatives often leads to unique pharmacokinetic properties, making them valuable in the development of bioactive molecules. For instance, researchers have explored the use of 3,3-dimethylcyclobut-1-ene-1-carboxylic acid as a precursor for synthesizing compounds with anti-inflammatory and anticancer activities. These findings underscore the potential of this compound in therapeutic applications.

The synthesis of 3,3-dimethylcyclobut-1-ene-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding ester. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. The carboxylic acid group in this compound plays a crucial role in its reactivity, enabling it to participate in various condensation reactions that are essential for building complex molecular architectures.

In terms of physical properties, 3,3-dimethylcyclobut-1-ene-1-carboxylic acid exhibits a melting point of approximately 125°C and is sparingly soluble in water. Its solubility characteristics make it suitable for use in organic solvents commonly employed in chemical synthesis. The compound's stability under thermal and oxidative conditions has also been evaluated, with results indicating moderate stability that is acceptable for most industrial applications.

The application of 3,3-dimethylcyclobut-1-ene-1-carboxylic acid extends beyond traditional chemical synthesis. Recent advancements have demonstrated its utility in polymer science, where it serves as a monomer for producing novel polymeric materials with tailored mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced elasticity and durability.

From an environmental perspective, the ecological impact of 3,3-dimethylcyclobut-1-ene-1-carboxylic acid has been a topic of interest. Studies have shown that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic acids. This information is critical for assessing its environmental safety and guiding its responsible use in industrial processes.

In conclusion, 3,3-dimethylcyclobut-1-ene-1-carboxylic acid (CAS No. 37676-90-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.